2-Chloro-6-[(4,6-dimethoxy-2-pyrimidinyl)thio]benzoic acid
2-Chloro-6-[(4,6-dimethoxy-2-pyrimidinyl)thio]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
123342-93-8
VCID:
VC0056207
InChI:
InChI=1S/C13H11ClN2O4S/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18/h3-6H,1-2H3,(H,17,18)
SMILES:
COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC
Molecular Formula:
C13H11ClN2O4S
Molecular Weight:
326.76 g/mol
2-Chloro-6-[(4,6-dimethoxy-2-pyrimidinyl)thio]benzoic acid
CAS No.: 123342-93-8
Main Products
VCID: VC0056207
Molecular Formula: C13H11ClN2O4S
Molecular Weight: 326.76 g/mol
![2-Chloro-6-[(4,6-dimethoxy-2-pyrimidinyl)thio]benzoic acid - 123342-93-8](/images/no_structure.jpg)
| CAS No. | 123342-93-8 |
|---|---|
| Product Name | 2-Chloro-6-[(4,6-dimethoxy-2-pyrimidinyl)thio]benzoic acid |
| Molecular Formula | C13H11ClN2O4S |
| Molecular Weight | 326.76 g/mol |
| IUPAC Name | 2-chloro-6-(4,6-dimethoxypyrimidin-2-yl)sulfanylbenzoic acid |
| Standard InChI | InChI=1S/C13H11ClN2O4S/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18/h3-6H,1-2H3,(H,17,18) |
| Standard InChIKey | QEGVVEOAVNHRAA-UHFFFAOYSA-N |
| SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC |
| Canonical SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC |
| Melting Point | 149.5 °C |
| PubChem Compound | 91781 |
| Last Modified | Nov 11 2021 |
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